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Compound of Interest

Compound Name: FR179642

Cat. No.: B612303 Get Quote

For Immediate Release

[City, State] – [Date] – This technical guide addresses the purported role of the compound

FR179642 in microbial quorum sensing. FR179642 is primarily recognized as a key

intermediate in the synthesis of Micafungin, a potent echinocandin antifungal agent.[1] It is the

cyclic peptide nucleus of the naturally occurring lipopeptide FR901379, produced by the fungus

Coleophoma empetri F-11899.[1][2] While some commercial suppliers have described

FR179642 as an "intercellular signaling agent" involved in quorum sensing, a thorough review

of the scientific literature reveals a lack of empirical evidence to substantiate this claim. This

document aims to clarify the established role of FR179642 and to explore the current

understanding of its activities, while also providing a foundational overview of quorum sensing.

Chemical and Physical Properties of FR179642
FR179642 is a complex cyclic peptide with the molecular formula C35H52N8O20S.[3] Its

chemical structure and properties are well-documented in chemical databases and by suppliers

of research chemicals. The table below summarizes its key identifiers and physical

characteristics.
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Property Value Source

CAS Number 168110-44-9 [3]

Molecular Formula C35H52N8O20S [3]

Molecular Weight 936.89 g/mol [3]

Appearance White to Off-white Solid [4]

Solubility

Slightly soluble in DMSO

(heated) and Methanol

(heated, sonicated)

[4]

Melting Point >150°C (decomposes) [4]

Established Role in Antifungal Synthesis
The primary and well-established role of FR179642 is as a precursor in the semi-synthetic

production of Micafungin. The biosynthesis of FR901379 in Coleophoma empetri has been a

subject of study, with research focused on optimizing its production for the subsequent

synthesis of Micafungin.[5][6][7] The process involves the enzymatic deacylation of the lipid

side chain from FR901379 to yield FR179642, which is then chemically modified to produce

Micafungin.
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Caption: Simplified workflow for the synthesis of Micafungin from FR901379, highlighting the

role of FR179642.

The Unsubstantiated Link to Quorum Sensing
Quorum sensing is a cell-to-cell communication process that bacteria and some fungi use to

coordinate gene expression based on population density.[8] This process relies on the

production, detection, and response to small signaling molecules called autoinducers. At a
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certain concentration threshold, these autoinducers trigger collective behaviors such as biofilm

formation, virulence factor production, and antibiotic resistance.

One commercial supplier, BOC Sciences, states that FR179642 functions as an "intercellular

signaling agent" that "plays a crucial role in modulating microbial communication and metabolic

regulation," including "processes such as quorum sensing."[4] However, this assertion is not

supported by any cited scientific studies, experimental data, or detailed mechanistic

explanations within the provided materials or in the broader scientific literature. Extensive

searches for research papers linking FR179642 to quorum sensing have not yielded any

relevant results.

Therefore, the role of FR179642 in quorum sensing remains speculative and is not an

established scientific fact. It is possible that this claim is based on unpublished internal data or

is a theoretical extrapolation based on its microbial origin and complex structure.

General Principles of Quorum Sensing
To provide context for the audience, a brief overview of quorum sensing mechanisms is

presented below. Quorum sensing systems are diverse but generally involve a few key

components.
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Caption: A generalized signaling pathway for bacterial quorum sensing.

Experimental Protocols for Studying Quorum Sensing:

While there are no specific experimental protocols for FR179642 in the context of quorum

sensing, researchers in this field typically employ a range of well-established methods to

identify and characterize quorum sensing inhibitors (QSIs). These include:
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Biosensor Reporter Assays: Genetically modified bacteria that produce a measurable signal

(e.g., light, color) in response to specific autoinducers are used. A potential QSI is added to

the system, and a reduction in the signal indicates inhibition of the quorum sensing pathway.

Virulence Factor Production Assays: The effect of a compound on the production of specific

quorum sensing-regulated virulence factors (e.g., pyocyanin, elastase in Pseudomonas

aeruginosa) is quantified.

Biofilm Formation Assays: The ability of a compound to inhibit or disrupt the formation of

biofilms is often measured using crystal violet staining and quantification.

Gene Expression Analysis: Techniques such as quantitative real-time PCR (qRT-PCR) or

RNA-sequencing are used to measure the expression levels of quorum sensing-regulated

genes in the presence of a potential QSI.

Conclusion and Future Directions
In conclusion, FR179642 is a well-characterized intermediate in the synthesis of the antifungal

drug Micafungin. Despite claims from a commercial source, there is currently no scientific

evidence to support a role for FR179642 in quorum sensing. The scientific community relies on

peer-reviewed, published data to validate such claims, and in the case of FR179642 and

quorum sensing, this is absent.

For researchers and drug development professionals, it is crucial to distinguish between

established, evidence-based roles and unsubstantiated claims. Future research could

investigate the potential signaling activities of FR179642 and its parent compound, FR901379.

Such studies would require rigorous application of the experimental protocols outlined above to

determine if these molecules indeed have any effect on bacterial or fungal communication

systems. Until such data is available, the role of FR179642 in quorum sensing should be

considered hypothetical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b612303?utm_src=pdf-body
https://www.benchchem.com/product/b612303?utm_src=pdf-body
https://www.benchchem.com/product/b612303?utm_src=pdf-body
https://www.benchchem.com/product/b612303?utm_src=pdf-body
https://www.benchchem.com/product/b612303?utm_src=pdf-body
https://www.benchchem.com/product/b612303?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. medchemexpress.com [medchemexpress.com]

2. Analysis of FR901379 Biosynthetic Genes in Coleophoma empetri by Clustered Regularly
Interspaced Short Palindromic Repeats/Cas9-Based Genomic Manipulation - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. FR-179642 | C35H52N8O20S | CID 71714631 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. bio-fermen.bocsci.com [bio-fermen.bocsci.com]

5. scispace.com [scispace.com]

6. researchgate.net [researchgate.net]

7. Improving the production of the micafungin precursor FR901379 in an industrial
production strain [agris.fao.org]

8. mdpi.com [mdpi.com]

To cite this document: BenchChem. [The Role of FR179642 in Quorum Sensing: An
Examination of Current Evidence]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612303#the-role-of-fr179642-in-quorum-sensing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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